2-Amino-4-chloro-6-phenylpyrimidine-5-carbonitrile

• Molecular Formula: C11H7ClN4
• Molecular Weight: 230.65 g/mol
• IUPAC Name: 2-amino-4-chloro-6-phenylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C11H7ClN4/c12-10-8(6-13)9(15-11(14)16-10)7-4-2-1-3-5-7/h1-5H,(H2,14,15,16)
• InChI Key: CDODCOAHENJYON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=NC(=N2)N)Cl)C#N

Description

2-Amino-4-chloro-6-phenylpyrimidine-5-carbonitrile is a useful research compound. Its molecular formula is C11H7ClN4 and its molecular weight is 230.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the method of Hull (J. Chem. Soc. 1957, 4845), a stirred suspension of 25.2 g (119 mmol) 2-amino-6-oxo-4-phenyl-1,6-dihydro-pyrimidine-5-carbonitrile in 27.1 ml (297 mmol) phosphorus oxychloride was heated at reflux for 2 h. The reaction mixture was then cooled to about 70° C. and poured cautiously onto rapidly stirred ice-water such that the temperature remained around 10° C. The resulting crystals were collected by filtration to afford 12.0 g (44%) 2-amino-4-chloro-6-phenyl-pyrimidine-5-carbonitrile as a light beige crystalline solid. This material was pure enough to be used in subsequent steps, however analytically pure material was obtained by chromatography (ethyl acetate/hexane 1/1) which afforded 5.9 g (22%) 2-amino-4-chloro-6-phenyl-pyrimidine-5-carbonitrile as a light yellow crystalline solid. EI-MS m/e (%): 232 (M{37Cl}+, 26), 230 (M{35Cl}+, 80), 190 ([M—Cl]+, 100), 153 (38).